Cas no 81263-83-4 (1,4-O-Didesmethyl rac-Niranthin)

• Product Name: 1,4-O-Didesmethyl rac-Niranthin
• CAS No: 81263-83-4
• MF: C₂₂H₂₈O₇
• MW: 404.453527450562
• CID: 1060035
• PubChem ID: 125316453
• Update Time: 2025-10-29

1,4-O-Didesmethyl rac-Niranthin Chemical and Physical Properties

Names and Identifiers

• 1,4-O-Didesmethyl rac-Niranthin
• 1,4-O-Didesmethyl ra
• niranthin
• (2R,3R)-2-[(3,4-Dimethoxyphenyl)methyl]-3-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]butane-1,4-diol
• 81263-83-4

• Inchi： 1S/C22H28O7/c1-25-18-5-4-14(8-19(18)26-2)6-16(11-23)17(12-24)7-15-9-20(27-3)22-21(10-15)28-13-29-22/h4-5,8-10,16-17,23-24H,6-7,11-13H2,1-3H3/t16-,17-/m0/s1
• InChI Key： WTRAXKOXNKPSLF-IRXDYDNUSA-N
• SMILES： OC[C@H](CC1=CC(=C2C(=C1)OCO2)OC)[C@H](CO)CC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 404.18350323g/mol
• Monoisotopic Mass: 404.18350323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.6Ų

Additional information on 1,4-O-Didesmethyl rac-Niranthin

Introduction to 1,4-O-Didesmethyl rac-Niranthin (CAS No. 81263-83-4)

1,4-O-Didesmethyl rac-Niranthin, identified by the Chemical Abstracts Service Number (CAS No.) 81263-83-4, is a significant compound in the realm of pharmaceutical chemistry and natural product research. This compound belongs to the flavonoid family, a class of molecules renowned for their diverse biological activities and potential therapeutic applications. The structural integrity and functional attributes of 1,4-O-Didesmethyl rac-Niranthin make it a subject of considerable interest in both academic and industrial research settings.

The chemical structure of 1,4-O-Didesmethyl rac-Niranthin features a benzopyran skeleton, which is a common motif in many bioactive natural products. This particular scaffold contributes to its unique pharmacophoric properties, enabling interactions with various biological targets. The presence of methoxy and hydroxyl groups at specific positions enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the pharmacological potential of flavonoids, including 1,4-O-Didesmethyl rac-Niranthin. Flavonoids are known for their antioxidant, anti-inflammatory, and anticancer properties, among others. Studies have demonstrated that compounds like 1,4-O-Didesmethyl rac-Niranthin can modulate multiple signaling pathways involved in disease progression. For instance, research has indicated that it may interfere with the activity of certain enzymes and receptors that are pivotal in cancer cell proliferation and survival.

The synthesis of 1,4-O-Didesmethyl rac-Niranthin is an intricate process that requires precise control over reaction conditions and reagent selection. The compound is typically derived from natural sources or synthesized through multi-step organic transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies on its biological effects.

One of the most compelling aspects of 1,4-O-Didesmethyl rac-Niranthin is its potential as a lead compound for drug development. Its structural features allow for modifications that can enhance its pharmacological activity while minimizing side effects. Researchers are exploring various derivatives to optimize its therapeutic profile. For example, structural analogs have been synthesized to improve binding affinity to specific targets or to enhance metabolic stability.

The pharmacokinetic properties of 1,4-O-Didesmethyl rac-Niranthin are also under investigation. Understanding how the body processes this compound is crucial for developing effective therapeutic strategies. Preliminary studies suggest that it exhibits moderate bioavailability and undergoes extensive metabolism in vivo. These findings are valuable for designing dosing regimens and predicting potential drug-drug interactions.

In clinical research, 1,4-O-Didesmethyl rac-Niranthin has shown promise in preclinical models of various diseases. Its ability to inhibit key enzymes involved in inflammation and oxidative stress makes it a candidate for treating conditions such as arthritis and neurodegenerative disorders. Additionally, its potential antitumor effects have been observed in cell culture and animal studies, warranting further exploration in oncology research.

The role of computational chemistry in studying 1,4-O-Didesmethyl rac-Niranthin cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide insights into binding mechanisms and help identify key residues involved in drug-receptor interactions. Such information is invaluable for rational drug design and optimization.

Environmental considerations also play a role in the research surrounding 1,4-O-Didesmethyl rac-Niranthin. Sustainable synthesis methods are being developed to minimize environmental impact while maintaining high yields and purity standards. Green chemistry principles are being integrated into synthetic protocols to reduce waste and energy consumption without compromising efficiency.

The future direction of research on 1,4-O-Didesmethyl rac-Niranthin appears promising. Ongoing studies aim to elucidate its mechanism of action across different biological systems and explore novel therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate progress by combining expertise in chemistry, biology, and medicine.

In conclusion,1,4-O-Didesmethyl rac-Niranthin (CAS No. 81263-83-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for studying disease mechanisms and developing new treatments. As scientific understanding advances，this compound is poised to play an increasingly important role in addressing global health challenges.